Cas no 1208080-37-8 ((3-Methyl-benzyl)-(3-trifluoromethylsulfanyl-propyl)-amine)
1208080-37-8 structure
Product Name:(3-Methyl-benzyl)-(3-trifluoromethylsulfanyl-propyl)-amine
CAS No:1208080-37-8
MF:C12H16F3NS
MW:263.322352409363
CID:2619552
PubChem ID:75530240
Update Time:2025-04-21
(3-Methyl-benzyl)-(3-trifluoromethylsulfanyl-propyl)-amine Chemical and Physical Properties
Names and Identifiers
-
- (3-Methyl-benzyl)-(3-trifluoromethylsulfanyl-propyl)-amine
- AKOS017343820
- [(3-Methylphenyl)methyl]({3-[(trifluoromethyl)sulfanyl]propyl})amine
- 1208080-37-8
-
- Inchi: 1S/C12H16F3NS/c1-10-4-2-5-11(8-10)9-16-6-3-7-17-12(13,14)15/h2,4-5,8,16H,3,6-7,9H2,1H3
- InChI Key: BWVHXAZNIFPOMO-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)CCCNCC1C=CC=C(C)C=1
Computed Properties
- Exact Mass: 263.09555517Da
- Monoisotopic Mass: 263.09555517Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 37.3Ų
(3-Methyl-benzyl)-(3-trifluoromethylsulfanyl-propyl)-amine Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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